Cas no 1394953-65-1 (4-Fluoro-3-methyl-5-nitrophenol)

• Product Name: 4-Fluoro-3-methyl-5-nitrophenol
• CAS No: 1394953-65-1
• MF: C₇H₆FNO₃
• MW: 171.125845432281
• CID: 6793151
• PubChem ID: 130057537
• Update Time: 2025-10-12

4-Fluoro-3-methyl-5-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 1394953-65-1
• 4-Fluoro-3-methyl-5-nitrophenol

• Inchi： 1S/C7H6FNO3/c1-4-2-5(10)3-6(7(4)8)9(11)12/h2-3,10H,1H3
• InChI Key： BSPKOTMXYOHBIR-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=CC=1C)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 171.03317122g/mol
• Monoisotopic Mass: 171.03317122g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66Ų

Additional information on 4-Fluoro-3-methyl-5-nitrophenol

Chemical Profile of 4-Fluoro-3-methyl-5-nitrophenol (CAS No. 1394953-65-1)

4-Fluoro-3-methyl-5-nitrophenol, identified by its Chemical Abstracts Service (CAS) number 1394953-65-1, is a fluorinated nitroaromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of molecules characterized by the presence of both fluorine and nitro substituents on a benzene ring, which endows it with unique electronic and steric properties. The structural features of 4-fluoro-3-methyl-5-nitrophenol make it a versatile intermediate in synthetic chemistry, particularly in the development of novel bioactive agents.

The molecular structure of 4-fluoro-3-methyl-5-nitrophenol consists of a phenolic hydroxyl group at the 5-position, a methyl group at the 3-position, and a nitro group at the 4-position, with a fluorine atom also present on the aromatic ring. This specific arrangement of substituents influences its reactivity and potential applications. The fluorine atom, being highly electronegative, can modulate the electronic properties of the molecule, making it useful in various chemical transformations. Additionally, the presence of both methyl and nitro groups enhances its utility as a building block in organic synthesis.

In recent years, there has been growing interest in fluorinated nitroaromatic compounds due to their broad spectrum of biological activities. Studies have demonstrated that these compounds exhibit properties such as antimicrobial, antiviral, and anticancer effects. The unique electronic distribution induced by fluorine and nitro groups can lead to enhanced binding affinity to biological targets, making them valuable candidates for drug discovery. Specifically, 4-fluoro-3-methyl-5-nitrophenol has been explored in several research endeavors aimed at identifying novel therapeutic agents.

One notable area of research involving 4-fluoro-3-methyl-5-nitrophenol is its application as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By modifying the structure of 4-fluoro-3-methyl-5-nitrophenol, researchers have been able to develop derivatives that exhibit potent inhibitory activity against specific kinases. These derivatives have shown promise in preclinical studies, highlighting the potential of this compound as a lead molecule for further drug development.

Another significant application of 4-fluoro-3-methyl-5-nitrophenol is in the field of agrochemicals. Fluorinated aromatic compounds are known for their stability and efficacy as active ingredients in pesticides and herbicides. The structural features of 4-fluoro-3-methyl-5-nitrophenol contribute to its ability to interact with biological targets in pests, thereby providing effective crop protection solutions. Recent studies have focused on optimizing the synthesis and formulation of agrochemicals derived from this compound to enhance their environmental compatibility and biological activity.

The synthesis of 4-fluoro-3-methyl-5-nitrophenol typically involves multi-step organic reactions that require careful control over reaction conditions to achieve high yields and purity. Common synthetic routes include nitration followed by selective fluorination and methylation. Advances in synthetic methodologies have enabled more efficient and scalable production processes for this compound, making it more accessible for industrial applications. Researchers continue to explore novel synthetic strategies to improve the overall efficiency and sustainability of its production.

In conclusion, 4-fluoro-3-methyl-5-nitrophenol (CAS No. 1394953-65-1) is a structurally interesting compound with diverse applications in pharmaceuticals and agrochemicals. Its unique combination of fluorine and nitro substituents makes it a valuable intermediate in synthetic chemistry, while its biological activities suggest potential therapeutic uses. As research continues to uncover new applications for this compound, it is likely to remain an important molecule in the chemical industry.